Cas no 2089258-17-1 (3-(1-Amino-2,2,2-trifluoroethyl)benzonitrile hydrochloride)

• Product Name: 3-(1-Amino-2,2,2-trifluoroethyl)benzonitrile hydrochloride
• CAS No: 2089258-17-1
• MF: C₉H₈ClF₃N₂
• MW: 236.621431350708
• CID: 4636489
• Update Time: 2025-10-28

3-(1-Amino-2,2,2-trifluoroethyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2,2,2-trifluoroethyl)benzonitrile hydrochloride
• Z2754447833
• 3-(1-amino-2,2,2-trifluoroethyl)benzonitrile;hydrochloride
• 3-(1-Amino-2,2,2-trifluoroethyl)benzonitrile hydrochloride

• Inchi： 1S/C9H7F3N2.ClH/c10-9(11,12)8(14)7-3-1-2-6(4-7)5-13;/h1-4,8H,14H2;1H
• InChI Key： DGVNEUNKAWOROO-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1C=CC=C(C#N)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Topological Polar Surface Area: 49.8

Additional information on 3-(1-Amino-2,2,2-trifluoroethyl)benzonitrile hydrochloride

Comprehensive Overview of 3-(1-Amino-2,2,2-trifluoroethyl)benzonitrile hydrochloride (CAS No. 2089258-17-1)

3-(1-Amino-2,2,2-trifluoroethyl)benzonitrile hydrochloride is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. Its unique structure, featuring a trifluoroethyl group and a benzonitrile moiety, makes it a valuable intermediate in the development of bioactive molecules. The compound's CAS number, 2089258-17-1, is essential for precise identification in scientific literature and regulatory documentation.

The growing interest in fluorinated compounds and their role in drug discovery has positioned 3-(1-Amino-2,2,2-trifluoroethyl)benzonitrile hydrochloride as a subject of extensive research. Fluorination is a key strategy in modern medicinal chemistry, as it enhances metabolic stability, bioavailability, and binding affinity. Researchers are particularly intrigued by the compound's potential to serve as a building block for kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine.

In the context of AI-driven drug discovery, 3-(1-Amino-2,2,2-trifluoroethyl)benzonitrile hydrochloride has garnered attention due to its compatibility with computational modeling and high-throughput screening. The compound's hydrogen bonding capabilities and lipophilic efficiency make it a candidate for virtual libraries used in machine learning-based drug design. This aligns with the increasing demand for fragment-based drug discovery (FBDD) and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound improves its solubility and stability, facilitating its use in aqueous reaction conditions. The benzonitrile group offers versatility for further functionalization, enabling the creation of diverse derivatives. Such properties are critical for researchers exploring catalytic amination or cross-coupling reactions, which are hot topics in green chemistry and sustainable synthesis.

Environmental and safety considerations are also paramount when working with 3-(1-Amino-2,2,2-trifluoroethyl)benzonitrile hydrochloride. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry focus on ESG (Environmental, Social, and Governance) compliance and green chemistry principles, which are frequently searched topics in the scientific community.

In summary, 3-(1-Amino-2,2,2-trifluoroethyl)benzonitrile hydrochloride (CAS No. 2089258-17-1) represents a convergence of cutting-edge pharmaceutical innovation and synthetic chemistry. Its relevance to fluorinated drug candidates, computational drug design, and sustainable synthesis ensures its continued prominence in scientific discourse. Researchers and industry professionals are encouraged to explore its potential further, leveraging its unique properties to address unmet medical needs.